Cas no 1895323-28-0 (4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol
• CAS No: 1895323-28-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6585237
• PubChem ID: 117283562
• Update Time: 2025-11-01

4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol
• 1895323-28-0
• 4-[1-(1-aminoethyl)cyclopropyl]benzene-1,3-diol
• EN300-1765299

• Inchi： 1S/C11H15NO2/c1-7(12)11(4-5-11)9-3-2-8(13)6-10(9)14/h2-3,6-7,13-14H,4-5,12H2,1H3
• InChI Key： KDSFVFNGEWAQFR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(C(C)N)CC1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol

Introduction to 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol (CAS No. 1895323-28-0)

4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1895323-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl substituent attached to a benzene ring, with functional groups that include two hydroxyl groups and an aminoethyl side chain. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol consists of a benzene core substituted at the 4-position with a cyclopropyl group, which is further modified by the presence of two hydroxyl groups at the 1 and 3 positions. Additionally, the 1-position of the benzene ring is linked to an aminoethyl chain. This configuration imparts distinct chemical properties that may contribute to its biological activity, making it an intriguing subject for synthetic chemists and pharmacologists.

The synthesis of 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group into the benzene ring typically requires specialized catalytic systems, while the attachment of the aminoethyl chain necessitates careful consideration of protecting group strategies to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture with high enantioselectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl motifs. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable structural feature in medicinal chemistry. Additionally, the presence of multiple hydroxyl groups can facilitate hydrogen bonding interactions with biological targets, potentially improving drug-receptor binding kinetics.

The aminoethyl side chain in 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol introduces basicity and potential for further derivatization, allowing for the creation of more complex molecular entities with tailored biological properties. This side chain can also serve as a linker for conjugation with other therapeutic agents or imaging probes, opening up possibilities for applications in targeted drug delivery systems.

Recent studies have begun to investigate the biological activity of 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol and its derivatives. Preliminary in vitro assays have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The hydroxyl groups are particularly interesting as they can participate in multiple hydrogen bonding interactions, which may enhance binding affinity to biological targets. Furthermore, the aminoethyl group could serve as a site for post-synthetic modifications, allowing researchers to fine-tune the pharmacokinetic properties of the molecule.

The potential therapeutic applications of 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol are still under investigation, but its unique structural features suggest that it may find utility in treating conditions such as neurodegenerative disorders, where modulation of protein-protein interactions is crucial. Additionally, the compound's ability to cross the blood-brain barrier could make it an attractive candidate for central nervous system (CNS) drug development.

From a chemical biology perspective, 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol serves as a valuable scaffold for understanding structure-function relationships in drug design. By studying its interactions with biological targets at the molecular level, researchers can gain insights into how specific structural features influence biological activity. This knowledge can then be applied to develop new generations of drugs with improved efficacy and reduced side effects.

The synthesis and characterization of 4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol also contribute to advancements in synthetic organic chemistry methodologies. The development of efficient synthetic routes allows for scalable production of this compound, which is essential for preclinical studies and potential future clinical trials. Furthermore, innovative synthetic strategies can be adapted for other structurally related compounds, fostering innovation in drug discovery pipelines.

In conclusion,4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol (CAS No. 1895323-28-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological activities and synthetic methodologies,4-1-(1-aminoethyl)cyclopropylbenzene-1,3-diol is poised to play an important role in shaping future therapeutic strategies.